Cas no 61566-69-6 (Benzoic acid, 4-amino-3-benzoyl-)
61566-69-6 structure
Product Name:Benzoic acid, 4-amino-3-benzoyl-
CAS No:61566-69-6
MF:C14H11NO3
MW:241.242043733597
CID:1628123
PubChem ID:83381344
Update Time:2025-04-21
Benzoic acid, 4-amino-3-benzoyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-amino-3-benzoyl-
- 3-Benzoyl-4-aminobenzoic acid
- 4-Amino-3-benzoylbenzoic acid
- CHEMBL3278360
- DB-315105
- 61566-69-6
-
- Inchi: 1S/C14H11NO3/c15-12-7-6-10(14(17)18)8-11(12)13(16)9-4-2-1-3-5-9/h1-8H,15H2,(H,17,18)
- InChI Key: VXAANIFHFNNVJN-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=C(C(=O)O)C=CC=1N
Computed Properties
- Exact Mass: 241.07393
- Monoisotopic Mass: 241.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
Benzoic acid, 4-amino-3-benzoyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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